Cas no 339105-11-2 (N-{4-[(4-fluorophenyl)sulfanyl]phenyl}-2,2-dimethylpropanamide)

• Product Name: N-{4-[(4-fluorophenyl)sulfanyl]phenyl}-2,2-dimethylpropanamide
• CAS No: 339105-11-2
• MF: C₁₇H₁₈FNOS
• MW: 303.394326686859
• CID: 6786863
• PubChem ID: 4318277
• Update Time: 2025-06-07

N-{4-[(4-fluorophenyl)sulfanyl]phenyl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-fluorophenyl)sulfanylphenyl]-2,2-dimethylpropanamide
• 339105-11-2
• N-{4-[(4-fluorophenyl)sulfanyl]phenyl}-2,2-dimethylpropanamide
• AKOS005104696
• 9G-379S
• N-(4-((4-Fluorophenyl)thio)phenyl)pivalamide

• Inchi： 1S/C17H18FNOS/c1-17(2,3)16(20)19-13-6-10-15(11-7-13)21-14-8-4-12(18)5-9-14/h4-11H,1-3H3,(H,19,20)
• InChI Key： MYOOOADDUWRYCT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)C1C=CC(=CC=1)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 303.10931353g/mol
• Monoisotopic Mass: 303.10931353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54.4Ų

Additional information on N-{4-[(4-fluorophenyl)sulfanyl]phenyl}-2,2-dimethylpropanamide

Introduction to N-{4-[(4-fluorophenyl)sulfanyl]phenyl}-2,2-dimethylpropanamide (CAS No. 339105-11-2)

N-{4-[(4-fluorophenyl)sulfanyl]phenyl}-2,2-dimethylpropanamide, identified by its CAS number 339105-11-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-{4-[(4-fluorophenyl)sulfanyl]phenyl}-2,2-dimethylpropanamide consists of a phenyl ring substituted with a sulfanyl group at the 4-position, which is further connected to an amide moiety linked to a 2,2-dimethylpropanamide group. This unique arrangement of functional groups imparts distinct chemical and biological properties to the compound, facilitating its investigation in various scientific contexts.

In recent years, the pharmaceutical industry has seen a surge in the exploration of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of the 4-fluorophenyl moiety in N-{4-[(4-fluorophenyl)sulfanyl]phenyl}-2,2-dimethylpropanamide is particularly noteworthy, as fluorine atoms are known to modulate the electronic properties of adjacent aromatic rings, thereby influencing the compound's reactivity and interaction with biological receptors.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. Current research indicates that molecules featuring sulfanyl and amide groups often exhibit inhibitory effects on various enzymatic pathways, making them attractive candidates for treating inflammatory diseases, neurological disorders, and other conditions characterized by aberrant enzymatic activity.

Recent studies have demonstrated that derivatives of N-{4-[(4-fluorophenyl)sulfanyl]phenyl}-2,2-dimethylpropanamide show promising results in preclinical models. These studies have highlighted the compound's ability to interact with specific protein targets, leading to modulatory effects that could be therapeutically beneficial. For instance, researchers have observed that certain analogs of this compound exhibit potent anti-inflammatory properties by inhibiting key pro-inflammatory cytokines.

The synthesis of N-{4-[(4-fluorophenyl)sulfanyl]phenyl}-2,2-dimethylpropanamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the sulfanyl group at the 4-position of the phenyl ring is a critical step, as it significantly influences the compound's overall biological activity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity levels.

In addition to its pharmaceutical applications, N-{4-[(4-fluorophenyl)sulfanyl]phenyl}-2,2-dimethylpropanamide has shown potential in material science research. The unique structural features of this compound make it a suitable candidate for developing novel materials with enhanced electronic and optical properties. Researchers are exploring its use in organic electronics and photovoltaic devices, where fluorinated aromatic compounds can contribute to improved device performance.

The growing interest in this compound underscores its significance in both academic research and industrial applications. As more studies are conducted on N-{4-[(4-fluorophenyl)sulfanyl]phenyl}-2,2-dimethylpropanamide (CAS No. 339105-11-2), new insights into its biological mechanisms and synthetic pathways are expected to emerge. These advancements will further solidify its position as a key player in the development of next-generation pharmaceuticals and advanced materials.

In conclusion, N-{4-[(4-fluorophenyl)sulfanyl]phenyl}-2,2-dimethylpropanamide represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique molecular structure and promising biological activities make it a valuable asset in pharmaceutical research and development. As scientists continue to unravel its potential, we can anticipate further breakthroughs that will benefit both medicine and technology.